Cas no 2034403-00-2 (N-cyclopentyl-N-({1-methyl-1H,4H,5H,6H-cyclopenta[c]pyrazol-3-yl}methyl)-2-(methylsulfanyl)benzamide)

• Product Name: N-cyclopentyl-N-({1-methyl-1H,4H,5H,6H-cyclopenta[c]pyrazol-3-yl}methyl)-2-(methylsulfanyl)benzamide
• CAS No: 2034403-00-2
• MF: C₂₁H₂₇N₃OS
• MW: 369.5236
• CID: 5352349
• Update Time: 2025-10-24

N-cyclopentyl-N-({1-methyl-1H,4H,5H,6H-cyclopenta[c]pyrazol-3-yl}methyl)-2-(methylsulfanyl)benzamide Chemical and Physical Properties

Names and Identifiers

• N-cyclopentyl-N-[(1-methyl-5,6-dihydro-4H-cyclopenta[c]pyrazol-3-yl)methyl]-2-methylsulfanylbenzamide
• N-cyclopentyl-N-((1-methyl-1,4,5,6-tetrahydrocyclopenta[c]pyrazol-3-yl)methyl)-2-(methylthio)benzamide
• N-cyclopentyl-N-({1-methyl-1H,4H,5H,6H-cyclopenta[c]pyrazol-3-yl}methyl)-2-(methylsulfanyl)benzamide

• Inchi： 1S/C21H27N3OS/c1-23-19-12-7-11-16(19)18(22-23)14-24(15-8-3-4-9-15)21(25)17-10-5-6-13-20(17)26-2/h5-6,10,13,15H,3-4,7-9,11-12,14H2,1-2H3
• InChI Key： LSBIIUZGTWCPBX-UHFFFAOYSA-N
• SMILES： S(C([H])([H])[H])C1=C([H])C([H])=C([H])C([H])=C1C(N(C([H])([H])C1C2C([H])([H])C([H])([H])C([H])([H])C=2N(C([H])([H])[H])N=1)C1([H])C([H])([H])C([H])([H])C([H])([H])C1([H])[H])=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 496
• XLogP3: 3.7
• Topological Polar Surface Area: 63.4

Additional information on N-cyclopentyl-N-({1-methyl-1H,4H,5H,6H-cyclopenta[c]pyrazol-3-yl}methyl)-2-(methylsulfanyl)benzamide

Comprehensive Guide to N-cyclopentyl-N-({1-methyl-1H,4H,5H,6H-cyclopenta[c]pyrazol-3-yl}methyl)-2-(methylsulfanyl)benzamide (CAS No. 2034403-00-2)

N-cyclopentyl-N-({1-methyl-1H,4H,5H,6H-cyclopenta[c]pyrazol-3-yl}methyl)-2-(methylsulfanyl)benzamide (CAS No. 2034403-00-2) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound features a unique molecular structure combining a cyclopentyl group, a methylsulfanyl benzamide moiety, and a cyclopenta[c]pyrazole core, making it a valuable candidate for drug discovery and medicinal chemistry applications.

The growing interest in heterocyclic compounds like this molecule stems from their potential as kinase inhibitors, which are crucial in targeting cancer and inflammatory diseases. Researchers are particularly intrigued by the cyclopenta[c]pyrazole scaffold, known for its bioisosteric properties that can enhance drug-like characteristics. The presence of the methylsulfanyl group adds to the compound's metabolic stability, a hot topic in current ADME (Absorption, Distribution, Metabolism, Excretion) optimization studies.

From a synthetic chemistry perspective, N-cyclopentyl-N-({1-methyl-1H,4H,5H,6H-cyclopenta[c]pyrazol-3-yl}methyl)-2-(methylsulfanyl)benzamide represents an interesting challenge for structure-activity relationship (SAR) studies. The compound's molecular weight of 371.51 g/mol and its balanced lipophilicity (predicted LogP ~3.2) make it suitable for crossing biological membranes, addressing one of the most searched questions in drug design: "how to improve compound bioavailability?"

Recent literature searches reveal growing interest in small molecule modulators of protein-protein interactions, where compounds like 2034403-00-2 could play significant roles. The benzamide portion is particularly noteworthy as it's a common pharmacophore in many FDA-approved drugs, making this compound relevant to discussions about drug repurposing - currently one of the most trending topics in pharmaceutical research due to its cost-effectiveness in drug development.

The compound's potential applications extend to central nervous system (CNS) drug discovery, given the ability of similar structures to cross the blood-brain barrier. This aligns with current hot topics in neuroscience research, where scientists are actively searching for "new CNS drug scaffolds" and "BBB-permeable compounds." The cyclopentyl group in particular may contribute to enhanced receptor binding, a subject of numerous recent publications.

From a commercial perspective, CAS 2034403-00-2 is becoming increasingly important in the contract research organization (CRO) market, where customized synthetic compounds are in high demand for high-throughput screening programs. The current market trend shows growing requests for such specialized building blocks, especially those containing pyrazole derivatives, which are considered privileged structures in medicinal chemistry.

Quality control aspects of N-cyclopentyl-N-({1-methyl-1H,4H,5H,6H-cyclopenta[c]pyrazol-3-yl}methyl)-2-(methylsulfanyl)benzamide are crucial for research applications. Analytical methods typically employ HPLC-MS and NMR spectroscopy to verify purity and structure, addressing another frequently searched term: "how to characterize novel organic compounds." The compound's stability under various pH conditions is also a subject of interest for formulation scientists.

In the context of green chemistry trends, synthetic routes to this compound are being optimized to reduce environmental impact. Researchers are investigating catalytic methods for constructing the cyclopenta[c]pyrazole core, responding to the growing demand for "sustainable synthetic methodologies" in the chemical industry. The methylsulfanyl group's potential for further functionalization makes this compound versatile for lead optimization processes.

The intellectual property landscape surrounding 2034403-00-2 and related structures is becoming increasingly active, with multiple patent applications filed in recent years covering pyrazole-containing therapeutics. This reflects the pharmaceutical industry's focus on this chemical space, particularly for oncology and immunology applications, which dominate current drug development pipelines.

For researchers working with N-cyclopentyl-N-({1-methyl-1H,4H,5H,6H-cyclopenta[c]pyrazol-3-yl}methyl)-2-(methylsulfanyl)benzamide, proper handling and storage recommendations include protection from moisture and storage at -20°C under inert atmosphere. These precautions address common search queries about "compound stability best practices" and are particularly important for maintaining the integrity of the methylsulfanyl group during long-term storage.

Future research directions for this compound class may include exploration of its proteolysis targeting chimera (PROTAC) potential, a cutting-edge technology in drug discovery that's currently generating numerous scientific publications and conference presentations. The compound's structural features make it suitable for conjugation with E3 ligase ligands, addressing the popular search term "PROTAC linker chemistry."

In conclusion, CAS 2034403-00-2 represents an important addition to the toolkit of medicinal chemists and pharmaceutical researchers. Its unique combination of cyclopentyl, benzamide, and cyclopenta[c]pyrazole moieties offers multiple opportunities for drug discovery, particularly in areas of unmet medical need. As research continues, this compound will likely feature in more publications addressing current challenges in small molecule drug development and targeted therapies.